Cas no 21382-82-1 (2-(triphenyl-phosphanylidene)-propionic acid ethyl ester)

2-(Triphenylphosphanylidene)-propionic acid ethyl ester is a versatile Wittig reagent widely used in organic synthesis for the formation of carbon-carbon double bonds. This phosphorane derivative facilitates the efficient conversion of aldehydes and ketones into α,β-unsaturated esters via the Wittig reaction, offering high selectivity and yield. Its stable ylide structure ensures reliable performance under mild conditions, making it suitable for complex molecule construction. The ethyl ester moiety enhances solubility in common organic solvents, simplifying reaction workup. This reagent is particularly valuable in pharmaceutical and fine chemical synthesis, where precise olefination is required. Its consistent reactivity and compatibility with diverse functional groups underscore its utility in advanced synthetic applications.

2-(triphenyl-phosphanylidene)-propionic acid ethyl ester structure

21382-82-1 structure

Product Name:2-(triphenyl-phosphanylidene)-propionic acid ethyl ester

CAS No:21382-82-1

MF:C₂₃H₂₃O₂P

MW:362.401287317276

MDL:MFCD00009160

CID:1404792

Update Time:2025-06-08

2-(triphenyl-phosphanylidene)-propionic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

- 2-(triphenyl-phosphanylidene)-propionic acid ethyl ester
- triphenyl(1-[ethoxycarbonyl]ethylidene)phosphorane
- MDL： MFCD00009160
- Inchi： 1S/C23H23O2P/c1-3-25-23(24)19(2)26(20-13-7-4-8-14-20,21-15-9-5-10-16-21)22-17-11-6-12-18-22/h4-18H,3H2,1-2H3
- InChI Key： KZENFXVDPUMQOE-UHFFFAOYSA-N
- SMILES： P(=C(C(=O)OCC)C)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 362.14369

Experimental Properties

PSA: 26.3

2-(triphenyl-phosphanylidene)-propionic acid ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X59445-25g	triphenyl(1-[ethoxycarbonyl]ethylidene)phosphorane	21382-82-1	97%	25g	¥1088.0	2023-09-05
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T303037-25g	2-(triphenyl-phosphanylidene)-propionic acid ethyl ester	21382-82-1	97%	25g	¥1233.90	2023-08-31
eNovation Chemicals LLC	D626751-25g	2-(triphenyl-phosphanylidene)-propionic acid ethyl ester	21382-82-1	97%	25g	$315	2024-05-23
Aaron	AR00BHYA-1g	2-(triphenyl-phosphanylidene)-propionic acid ethyl ester	21382-82-1	97%	1g	$26.00	2025-02-10
Aaron	AR00BHYA-5g	2-(triphenyl-phosphanylidene)-propionic acid ethyl ester	21382-82-1	97%	5g	$65.00	2025-02-10
Aaron	AR00BHYA-25g	2-(triphenyl-phosphanylidene)-propionic acid ethyl ester	21382-82-1	97%	25g	$202.00	2025-02-10
1PlusChem	1P00BHPY-1g	2-(triphenyl-phosphanylidene)-propionic acid ethyl ester	21382-82-1	97%	1g	$40.00	2023-12-19
1PlusChem	1P00BHPY-5g	2-(triphenyl-phosphanylidene)-propionic acid ethyl ester	21382-82-1	97%	5g	$76.00	2023-12-19
1PlusChem	1P00BHPY-25g	2-(triphenyl-phosphanylidene)-propionic acid ethyl ester	21382-82-1	97%	25g	$200.00	2023-12-19
A2B Chem LLC	AF35382-1g	2-(triphenyl-phosphanylidene)-propionic acid ethyl ester	21382-82-1	97%	1g	$32.00	2024-01-01